Cas no 2228053-81-2 ((2S)-2-amino-2-(3,3-dimethylcyclopentyl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(3,3-dimethylcyclopentyl)ethan-1-ol
• CAS No: 2228053-81-2
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 5960033
• PubChem ID: 165617746
• Update Time: 2025-06-11

(2S)-2-amino-2-(3,3-dimethylcyclopentyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-(3,3-dimethylcyclopentyl)ethan-1-ol
• EN300-1832127
• 2228053-81-2

• Inchi： 1S/C9H19NO/c1-9(2)4-3-7(5-9)8(10)6-11/h7-8,11H,3-6,10H2,1-2H3/t7?,8-/m1/s1
• InChI Key： QDZKUVPDBDORGF-BRFYHDHCSA-N
• SMILES： OC[C@H](C1CCC(C)(C)C1)N

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2Ų

Additional information on (2S)-2-amino-2-(3,3-dimethylcyclopentyl)ethan-1-ol

Latest Research Briefing on (2S)-2-amino-2-(3,3-dimethylcyclopentyl)ethan-1-ol (CAS: 2228053-81-2) in Chemical Biology and Pharmaceutical Applications

The compound (2S)-2-amino-2-(3,3-dimethylcyclopentyl)ethan-1-ol (CAS: 2228053-81-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino alcohol derivative exhibits unique structural features that make it a promising candidate for drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, particularly in the context of neurological disorders and metabolic diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for (2S)-2-amino-2-(3,3-dimethylcyclopentyl)ethan-1-ol, highlighting its enantioselective synthesis using asymmetric hydrogenation and enzymatic resolution techniques. The study reported a high yield (85%) and excellent enantiomeric excess (>99%), making it a viable intermediate for further pharmaceutical development. The researchers also noted its stability under physiological conditions, which is a critical factor for drug candidates.

In another groundbreaking study, researchers investigated the compound's potential as a modulator of G-protein-coupled receptors (GPCRs). The results, published in Nature Chemical Biology, demonstrated that (2S)-2-amino-2-(3,3-dimethylcyclopentyl)ethan-1-ol exhibits selective binding to specific GPCR subtypes, particularly those involved in neurotransmitter regulation. This finding opens new avenues for targeting neurological disorders such as Parkinson's disease and depression, where GPCR dysregulation is a known pathological factor.

Further research has explored the compound's role in metabolic pathways. A 2024 preprint in BioRxiv revealed that (2S)-2-amino-2-(3,3-dimethylcyclopentyl)ethan-1-ol can act as an inhibitor of key enzymes in lipid metabolism, suggesting potential applications in treating obesity and type 2 diabetes. The study utilized in vitro and in vivo models to validate these effects, showing a significant reduction in lipid accumulation in adipocytes treated with the compound.

Despite these promising findings, challenges remain in the clinical translation of (2S)-2-amino-2-(3,3-dimethylcyclopentyl)ethan-1-ol. Pharmacokinetic studies indicate that the compound has moderate bioavailability, which may necessitate formulation optimization or structural modifications. Ongoing research is focused on addressing these limitations while exploring its full therapeutic potential.

In conclusion, (2S)-2-amino-2-(3,3-dimethylcyclopentyl)ethan-1-ol (CAS: 2228053-81-2) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its unique structural properties and diverse biological activities make it a valuable candidate for further investigation. Future studies should prioritize optimizing its pharmacokinetic profile and expanding its therapeutic applications, particularly in neurological and metabolic disorders.